
Unveiling New Phases in the Gold-Yttrium
Binary System: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold;yttrium

Cat. No.: B15403591 Get Quote

For Immediate Release

A comprehensive review of the gold-yttrium (Au-Y) binary system reveals a landscape of nine

distinct intermetallic compounds, expanding upon earlier established phase diagrams. This

technical guide synthesizes crystallographic data, details experimental protocols for synthesis

and characterization, and provides visual representations of experimental workflows and phase

relationships for researchers, scientists, and professionals in drug development and materials

science.

The Au-Y system is of significant interest due to the unique electronic and magnetic properties

often exhibited by rare earth-gold intermetallics, which arise from the interplay of rare earth

elements and the strong relativistic effects of gold. Recent investigations have identified two

additional phases, Y₃Au₂ and an orthorhombic form of YAu, beyond the seven compounds

previously characterized. The complete list of established phases, in order of increasing gold

content, is now understood to be: Y₂Au, Y₃Au₂, YAu (cubic), YAu (orthorhombic), Y₃Au₄, YAu₂,

YAu₃, Y₁₄Au₅₁, and YAu₆.[1]

Crystallographic Data of Gold-Yttrium Phases
The structural details of these nine intermetallic compounds are summarized in the table below.

This data is crucial for understanding the fundamental properties of these materials and for

designing new alloys with tailored characteristics.
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Compo
und

Pearson
Symbol

Structur
e Type

Space
Group

a (Å) b (Å) c (Å) β (°)

Y₂Au oP12 Co₂Si Pnma 6.918 4.293 8.050

Y₃Au₂ tP10 U₃Si₂ P4/mbm 7.746 3.750

YAu

(cubic)
cP2 CsCl Pm-3m 3.646

YAu

(orthorho

mbic)

oS8 AuCd Cmcm 4.08 10.68 4.46

Y₃Au₄ hR42 Pu₃Pd₄ R-3 13.568 9.594

YAu₂ tI6 MoSi₂ I4/mmm 3.650 8.940

YAu₃ cP4 TiCu₃ Pm-3m 4.204

Y₁₄Au₅₁ hR65 Gd₁₄Ag₅₁ R-3 12.780 9.303

YAu₆ tP56 HoAu₆ P4/nbm 12.58 9.17

Experimental Protocols
The synthesis and characterization of gold-yttrium alloys are critical for verifying phase

equilibria and determining physical properties. The following protocols are a synthesis of

established methodologies.

Synthesis of Au-Y Alloys
Starting Materials: High-purity yttrium (99.9% or greater) and gold (99.99% or greater) are

used as starting materials.

Alloy Preparation:

The constituent metals are weighed in the desired stoichiometric ratios.

The materials are melted together in an arc furnace under an inert atmosphere (e.g.,

purified argon) to prevent oxidation. The samples are typically melted and re-melted
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several times to ensure homogeneity.

For volatile components or precise composition control, high-frequency induction melting

in a sealed tantalum or tungsten crucible can be employed.

Heat Treatment (Annealing):

The as-cast samples are sealed in quartz or tantalum tubes under vacuum or an inert

atmosphere.

The samples are subjected to homogenization annealing at specific temperatures for

extended periods (days to weeks) to achieve equilibrium. The annealing temperature is

chosen based on the phase diagram to target the formation of specific intermetallic

compounds.

Following annealing, the samples are quenched in cold water to retain the high-

temperature equilibrium state.

Characterization of Au-Y Alloys
Differential Thermal Analysis (DTA): DTA is used to determine the temperatures of phase

transitions (e.g., melting points, eutectic and peritectic reactions). The analysis is performed

on small pieces of the annealed alloys, typically heated and cooled in a controlled

atmosphere.

X-ray Powder Diffraction (XRD): XRD is the primary technique for phase identification and

crystal structure analysis.

Powdered samples of the alloys are analyzed using a diffractometer with a monochromatic

X-ray source (e.g., Cu Kα radiation).

The resulting diffraction patterns are compared with known crystallographic databases to

identify the phases present.

Lattice parameters are refined using least-squares methods.

Microstructural Analysis:
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Optical and Scanning Electron Microscopy (SEM): These techniques are used to visualize

the microstructure of the alloys, including the distribution of different phases, grain size,

and morphology.

Samples are prepared by standard metallographic techniques (mounting, grinding, and

polishing).

Chemical etching may be used to reveal the grain boundaries and distinguish between

phases.

Compositional Analysis:

Electron Probe Microanalysis (EPMA) or Energy-Dispersive X-ray Spectroscopy (EDS)

coupled with SEM are used to determine the elemental composition of the individual

phases within the microstructure, confirming their stoichiometry.

Visualizing Experimental and Logical Workflows
To further elucidate the processes involved in the study of Au-Y phases, the following diagrams

are provided.
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Caption: Experimental workflow for the synthesis and characterization of Au-Y alloys.
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Caption: Progression of Au-Y intermetallic phases with increasing gold content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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